3-(o-Nitrophenyl)propionyl chloride

• Molecular Formula: C9H8ClNO3
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 3-(2-nitrophenyl)propanoyl chloride
• InChI: InChI=1S/C9H8ClNO3/c10-9(12)6-5-7-3-1-2-4-8(7)11(13)14/h1-4H,5-6H2
• InChI Key: JYEGDOGZNPLJOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)Cl)[N+](=O)[O-]

Description

3-(o-Nitrophenyl)propionyl chloride is a useful research compound. Its molecular formula is C9H8ClNO3 and its molecular weight is 213.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 74.2 g (0.38 mole) of 3-(2-nitrophenyl)propionic acid and 53.6 g (0.45 mole) of thionyl chloride in 250 mL of methylene chloride was heated under reflux for 16 hours. The reaction mixture was concentrated under reduced pressure to give a residue, which was dissolved in 100 mL of methylene chloride. The solution was concentrated under reduced pressure, and the residue was subjected to high vacuum to give 3-(2-nitrophenyl)propionyl chloride as an oil.